Cas no 149474-71-5 (Pentanedioic acid, 3-acetyl-)

• Product Name: Pentanedioic acid, 3-acetyl-
• CAS No: 149474-71-5
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 1322038
• Update Time: 2024-08-18

Pentanedioic acid, 3-acetyl- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-acetyl-
• 3-acetylpentanedioic acid

• Inchi： 1S/C7H10O5/c1-4(8)5(2-6(9)10)3-7(11)12/h5H,2-3H2,1H3,(H,9,10)(H,11,12)
• InChI Key： TZPGYCKKEMNHRS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C(C)=O)CC(O)=O

Computed Properties

• Exact Mass: 174.0528

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 358.9±22.0 °C(Predicted)
• PSA: 91.67
• pka: 4.18±0.19(Predicted)